Cas no 181297-43-8 (1H-Benzimidazol-2-amine,N,6-dimethyl-)

1H-Benzimidazol-2-amine,N,6-dimethyl- structure
181297-43-8 structure
Product Name:1H-Benzimidazol-2-amine,N,6-dimethyl-
CAS No:181297-43-8
MF:C9H11N3
MW:161.203741312027
CID:113640
PubChem ID:10654543
Update Time:2025-04-18

1H-Benzimidazol-2-amine,N,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine,N,6-dimethyl-
    • 1H-Benzimidazol-2-amine,N,5-dimethyl-(9CI)
    • N,6-dimethyl-1H-benzimidazol-2-amine
    • 181297-43-8
    • N,5-dimethyl-1H-benzimidazol-2-amine
    • N,6-Dimethyl-1H-benzo[d]imidazol-2-amine
    • methyl-(5-methyl-1H-benzoimidazol-2-yl)-amine
    • SCHEMBL12331846
    • Inchi: 1S/C9H11N3/c1-6-3-4-7-8(5-6)12-9(10-2)11-7/h3-5H,1-2H3,(H2,10,11,12)
    • InChI Key: ICMUAJKDCCAUGY-UHFFFAOYSA-N
    • SMILES: N1C(NC)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • PSA: 40.71
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